Cas no 629-93-6 (1-Iodooctadecane)

1-Iodooctadecane Properties

Names and Identifiers

• 1-iodooctadecane
• Octadecyl Iodide
• Stearyl Iodide
• n-Octadecyl Iodide
• Octadecane, 1-iodo-
• iodooctadecane
• ZNJOCVLVYVOUGB-UHFFFAOYSA-N
• octadecyliodide
• Octadecyljodid
• C18H37I
• NSC5544
• SBB007776
• API0003657
• U365
• TL8004349
• I0065
• +Expand

• MDL： MFCD00001090
• InChIKey： ZNJOCVLVYVOUGB-UHFFFAOYSA-N
• Inchi： 1S/C18H37I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-18H2,1H3
• SMILES： IC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 380.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 16
• Monoisotopic Mass: 380.193994
• Heavy Atom Count: 19
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 7.68290
• PSA: 0.00000
• Refractive Index: 1.4762 (estimate)
• Boiling Point: 194-197 °C/2 mmHg(lit.)
• Melting Point: 33-35 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Light yellow or brown crystalline or crystalline powder.
• Solubility: Almost insoluble in water, soluble in ethanol, acetone.
• Density: 1.0959 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides